Cas no 2171705-16-9 (4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}benzoic acid)

• Product Name: 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}benzoic acid
• CAS No: 2171705-16-9
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6003770
• PubChem ID: 165553615
• Update Time: 2025-05-21

4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}benzoic acid
• EN300-1480638
• 4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]ethyl}benzoic acid
• 2171705-16-9

• Inchi： 1S/C28H28N2O5/c1-2-25(26(31)29-16-15-18-11-13-19(14-12-18)27(32)33)30-28(34)35-17-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-14,24-25H,2,15-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： DTFNLEKYLPLEAH-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCC1C=CC(C(=O)O)=CC=1)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}benzoic acid

4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}benzoic Acid: A Comprehensive Overview

4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}benzoic acid, also identified by the CAS registry number 2171705-16-9, is a complex organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its intricate structure, which includes a benzoic acid moiety and a fluorenylmethoxycarbonyl (Fmoc) group, making it a valuable molecule in peptide synthesis and related areas.

The core structure of this compound consists of a benzoic acid group attached to an ethyl chain, which is further linked to a butanamide moiety. The Fmoc group, a well-known protecting group in peptide chemistry, plays a crucial role in stabilizing the amide bond during synthesis. This design makes the compound highly versatile, as it can be easily modified to incorporate additional functional groups or to serve as a building block in more complex molecules.

Recent studies have highlighted the importance of Fmoc-containing compounds in drug discovery and development. For instance, researchers have explored the use of Fmoc derivatives in creating bioactive molecules with potential therapeutic applications. The unique combination of the Fmoc group and the benzoic acid moiety in this compound offers new avenues for exploring its role in medicinal chemistry.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including nucleophilic acyl substitution and coupling reactions. The presence of the Fmoc group ensures that the intermediate steps are efficient and selective, leading to high yields of the final product. The synthesis process is also amenable to large-scale production, making it suitable for industrial applications.

The properties of this compound make it an attractive candidate for various applications. In materials science, its structural rigidity and functional groups could be exploited to develop advanced materials with tailored properties. Additionally, its compatibility with biological systems suggests potential uses in biotechnology and pharmacology.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of this compound under different conditions. Molecular modeling studies have revealed that the Fmoc group significantly influences the compound's solubility and stability, which are critical factors for its practical applications.

In conclusion, 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}benzoic acid represents a promising molecule with diverse applications across multiple disciplines. Its unique structure, combined with the latest research findings, positions it as a key player in future developments in organic chemistry and related fields.